Cas no 5682-06-4 (3-Thiophenecarboxylic acid, 2,5-dimethyl-, ethyl ester)

• Product Name: 3-Thiophenecarboxylic acid, 2,5-dimethyl-, ethyl ester
• CAS No: 5682-06-4
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 347766
• PubChem ID: 24976500
• Update Time: 2025-04-19

3-Thiophenecarboxylic acid, 2,5-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 2,5-dimethyl-, ethyl ester
• 5682-06-4
• 2,5-dimethyl-thiophene-3-carboxylic acid ethyl ester
• Ethyl 2,5-dimethylthiophene-3-carboxylate
• ethyl 2,5-dimethyl-3-thiophenecarboxylate
• DTXSID60648280

• Inchi： 1S/C9H12O2S/c1-4-11-9(10)8-5-6(2)12-7(8)3/h5H,4H2,1-3H3
• InChI Key： CSVCZNBOTKZLPZ-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(C(=O)OCC)=C1C

Computed Properties

• Exact Mass: 184.05586
• Monoisotopic Mass: 184.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 26.3